Cas no 2228277-28-7 (4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol
• CAS No: 2228277-28-7
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6060978
• PubChem ID: 165628001
• Update Time: 2025-07-23

4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol
• EN300-1788870
• 2228277-28-7

• Inchi： 1S/C15H20N2O/c16-10-15(6-3-13(18)4-7-15)12-2-1-11-5-8-17-14(11)9-12/h1-2,5,8-9,13,17-18H,3-4,6-7,10,16H2
• InChI Key： KYCBOSSHHISJTJ-UHFFFAOYSA-N
• SMILES： OC1CCC(C2=CC=C3C=CNC3=C2)(CN)CC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62Ų

Additional information on 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol

Chemical Profile of 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol (CAS No. 2228277-28-7)

4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228277-28-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane backbone conjugated with an indole moiety and an aminomethyl substituent, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol encompasses several key functional groups that contribute to its potential biological activity. The indole ring, a well-known pharmacophore in many bioactive natural products and synthetic drugs, is known to interact with various biological targets, including receptors and enzymes. The cyclohexane ring provides steric and electronic properties that can modulate the molecule's binding affinity and selectivity. Additionally, the aminomethyl group introduces a reactive site for further chemical modification, enabling the synthesis of derivatives with tailored properties.

In recent years, the pharmaceutical industry has seen a surge in interest towards molecules that incorporate indole scaffolds due to their diverse biological activities. Indole derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The presence of the indole moiety in 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol suggests that this compound may exhibit similar therapeutic effects, particularly in modulating pathways involving indole-based signaling molecules.

One of the most compelling aspects of 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol is its potential as a scaffold for drug design. The combination of the cyclohexane and indole rings creates a rigid yet flexible structure that can adapt to various binding pockets in biological targets. This adaptability is crucial for developing high-affinity ligands that can interact selectively with disease-causing proteins or enzymes. Furthermore, the aminomethyl group provides a handle for further derivatization, allowing chemists to explore modifications that could enhance potency, selectivity, or pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol with unprecedented accuracy. These computational tools have been instrumental in identifying potential lead compounds for drug development by simulating interactions with biological targets at the molecular level. The ability to model such interactions has significantly accelerated the drug discovery process, reducing the time and cost associated with experimental screening.

The synthesis of 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol presents an intriguing challenge due to its complex structural features. Traditional synthetic routes may involve multi-step reactions requiring careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have made it possible to construct such molecules more efficiently. For instance, transition-metal-catalyzed cross-coupling reactions have revolutionized the assembly of complex organic frameworks, enabling the rapid construction of intricate structures like 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol.

The biological evaluation of 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol is another critical aspect of its study. Preliminary in vitro assays have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. These findings are particularly promising given the growing body of evidence supporting the therapeutic potential of indole derivatives. Further studies are needed to elucidate the exact mechanisms of action and identify any off-target effects that might limit its clinical applicability.

The pharmacokinetic properties of 4-(aminomethyl)-4-(1H-indol-6-yl)cyclohexan-1-ol are also an important consideration for its potential use as a drug candidate. Factors such as solubility, stability, metabolic clearance rates, and distribution must be carefully evaluated to ensure that the compound can reach its target site effectively and maintain therapeutic levels over time. Advances in biopharmaceutical profiling have provided researchers with powerful tools to assess these properties early in the development process, thereby reducing the risk of failure during later stages.

In conclusion, 4-(aminomethyl)-4-(1H-indol--6--yl)cyclohexan-- 1-- ol (CAS No.--2228277--28--7) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features position it as a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for indole derivatives, this molecule may play an important role in shaping future treatments for human health conditions.